Cas no 163667-14-9 (2-(tert-butyldimethylsilyl)oxy-2-phenylacetaldehyde)

2-(tert-Butyldimethylsilyl)oxy-2-phenylacetaldehyde is a protected aldehyde derivative commonly employed in organic synthesis. The tert-butyldimethylsilyl (TBS) group serves as a robust protecting group for the hydroxyl functionality, enhancing stability and preventing unwanted side reactions during multi-step transformations. This compound is particularly valuable in the synthesis of complex molecules, including pharmaceuticals and fine chemicals, where selective deprotection under mild conditions is required. Its phenylacetaldehyde backbone offers versatility in nucleophilic additions and further functionalizations. The TBS-protected aldehyde is also compatible with a range of reagents, making it a practical intermediate for stereoselective and metal-catalyzed reactions. Its shelf stability and ease of handling further contribute to its utility in synthetic chemistry.
2-(tert-butyldimethylsilyl)oxy-2-phenylacetaldehyde structure
163667-14-9 structure
Product name:2-(tert-butyldimethylsilyl)oxy-2-phenylacetaldehyde
CAS No:163667-14-9
MF:C14H22O2Si
MW:
MDL:MFCD32859596
CID:1345238
PubChem ID:10890342

2-(tert-butyldimethylsilyl)oxy-2-phenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, a-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
    • Benzeneacetaldehyde, α-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
    • 2-(tert-butyldimethylsilyl)oxy-2-phenylacetaldehyde
    • MDL: MFCD32859596

2-(tert-butyldimethylsilyl)oxy-2-phenylacetaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27126192-0.5g
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95.0%
0.5g
$579.0 2025-03-20
Enamine
EN300-27126192-5.0g
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95.0%
5.0g
$2152.0 2025-03-20
Aaron
AR028GZG-2.5g
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95%
2.5g
$2025.00 2023-12-15
Aaron
AR028GZG-50mg
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95%
50mg
$265.00 2025-02-16
1PlusChem
1P028GR4-250mg
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95%
250mg
$516.00 2024-06-19
Enamine
EN300-27126192-10.0g
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95.0%
10.0g
$3191.0 2025-03-20
Enamine
EN300-27126192-0.25g
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95.0%
0.25g
$367.0 2025-03-20
Enamine
EN300-27126192-1.0g
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95.0%
1.0g
$743.0 2025-03-20
Enamine
EN300-27126192-0.05g
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95.0%
0.05g
$174.0 2025-03-20
Enamine
EN300-27126192-0.1g
2-[(tert-butyldimethylsilyl)oxy]-2-phenylacetaldehyde
163667-14-9 95.0%
0.1g
$257.0 2025-03-20

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